2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 2-[1-(5-methylfuran-2-yl)ethylamino]propane-1,3-diol
• InChI: InChI=1S/C10H17NO3/c1-7-3-4-10(14-7)8(2)11-9(5-12)6-13/h3-4,8-9,11-13H,5-6H2,1-2H3
• InChI Key: OORJABBTBWRQSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NC(CO)CO

Description

2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol (CAS: 1183665-45-3) is a propane-1,3-diol derivative substituted with a 5-methylfuran-2-yl ethylamine group. Its structure combines a diol backbone with a furan-containing secondary amine, conferring unique physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol typically involves the reaction of 5-methylfuran-2-carbaldehyde with an appropriate amine, followed by reduction and subsequent functional group modifications. The reaction conditions often include the use of solvents such as methanol or ethanol, and catalysts like palladium on carbon for hydrogenation steps .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions with optimized conditions for yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form corresponding furanones.

Reduction: The amino group can be reduced to form secondary amines.

Substitution: The hydroxyl groups can undergo substitution reactions to form ethers or esters.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and alkylating agents for substitution reactions. Reaction conditions vary depending on the desired transformation, with temperatures ranging from room temperature to reflux conditions .

Major Products Formed

The major products formed from these reactions include furanones, secondary amines, and various substituted derivatives of the original compound. These products can be further utilized in different applications, including pharmaceuticals and materials science .

Scientific Research Applications

2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Structural Analogues of Propane-1,3-diol Derivatives

2-(Dimethylamino)propane-1,3-diol (CAS: 78531-45-0)

• Structure: Features a dimethylamino group at the C2 position.
• Key Differences: Replaces the 5-methylfuran-ethylamine group with a simpler dimethylamino moiety.
• Properties: Increased polarity due to the tertiary amine, enhancing water solubility compared to the furan-containing analog. Basic amino groups may influence pH-dependent reactivity .

1-(Hexadecyloxy)-propane-2,3-diol and 1-(15-Methylheptadecyloxy)-propane-2,3-diol

• Structure : Long alkyl chains (C16 and C17) attached via ether linkages.
• Key Differences: Hydrophobic alkyl chains contrast sharply with the aromatic furan and polar amino groups in the target compound.
• Properties: High lipophilicity improves membrane permeability but reduces aqueous solubility.

Erythro- and Threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol

• Structure : Two 4-hydroxy-3-methoxyphenyl groups attached to the diol backbone.
• Key Differences: Aromatic phenolic substituents replace the furan-ethylamine group.
• Stereochemistry (erythro vs. threo) affects molecular conformation and interaction with biological targets .

[R(R,R)]-2-Amino-1-[p-(methylsulphonyl)phenyl]propane-1,3-diol (CAS: 51458-28-7)

• Structure: Features a p-methylsulfonylphenyl group and an amino group.
• Key Differences : Sulfonyl group introduces strong electron-withdrawing effects, contrasting with the electron-rich furan ring.

Functional Group Impact Analysis

• Amino Group: The secondary amine may facilitate salt formation or serve as a hydrogen bond donor, enhancing solubility in acidic environments.
• Diol Backbone : The 1,3-diol structure provides two hydroxyl groups for hydrogen bonding, influencing solubility and crystallinity.

Biological Activity

2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol, also known by its CAS number 1480530-28-6, is a compound of interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H17NO2
• Molecular Weight : 199.25 g/mol
• Purity : Typically around 95% in commercial preparations.

Synthesis

The synthesis of 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol involves several steps, including the reaction of 5-methylfuran with appropriate amine derivatives. The detailed synthetic pathway is crucial for understanding its biological activity as it influences the compound's structure and reactivity.

Research indicates that compounds containing furan moieties exhibit various biological activities, including:

• Antimicrobial Activity : Many furan derivatives have shown significant antimicrobial properties against various bacterial strains. The presence of the furan ring is believed to enhance membrane permeability, leading to cell death.
• Antiproliferative Effects : Studies suggest that 5-methylfuran derivatives can inhibit the proliferation of cancer cells through mechanisms such as apoptosis induction and cell cycle arrest.

Case Studies

• Antimicrobial Activity
  • A study evaluated the antimicrobial effects of various furan derivatives, including those similar to 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol. Results indicated that these compounds exhibited varying degrees of inhibition against Gram-positive and Gram-negative bacteria, with some derivatives showing IC50 values below 30 µg/mL .
• Antiproliferative Activity
  • Another investigation focused on the antiproliferative effects of furan-based compounds on human breast cancer cell lines (MCF-7). The study reported that certain derivatives led to a significant reduction in cell viability, with IC50 values ranging from 15 µM to 25 µM . These findings highlight the potential use of 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol in cancer therapy.

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	IC50 (µM)	Reference
5-Methylfuran Derivative A	Antimicrobial	25
5-Methylfuran Derivative B	Antiproliferative (MCF-7)	20
2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propane-1,3-diol	Antimicrobial & Antiproliferative	TBD	Current Study